Cas no 1312141-64-2 (2-(3-Fluoro-2-pyridinyl)-N-(3-fluoro-4-pyridinyl)-5-isopropyl-4-pyrimidinamine)

• Product Name: 2-(3-Fluoro-2-pyridinyl)-N-(3-fluoro-4-pyridinyl)-5-isopropyl-4-pyrimidinamine
• CAS No: 1312141-64-2
• MF: C₁₇H₁₅F₂N₅
• MW: 327.331309556961
• MDL: MFCD19381767
• CID: 4587894
• Update Time: 2025-05-24

2-(3-Fluoro-2-pyridinyl)-N-(3-fluoro-4-pyridinyl)-5-isopropyl-4-pyrimidinamine Chemical and Physical Properties

Names and Identifiers

• 2-(3-Fluoro-2-pyridinyl)-N-(3-fluoro-4-pyridinyl)-5-isopropyl-4-pyrimidinamine
• 4-Pyrimidinamine, 2-(3-fluoro-2-pyridinyl)-N-(3-fluoro-4-pyridinyl)-5-(1-methylethyl)-

• MDL： MFCD19381767
• Inchi： 1S/C17H15F2N5/c1-10(2)11-8-22-17(15-12(18)4-3-6-21-15)24-16(11)23-14-5-7-20-9-13(14)19/h3-10H,1-2H3,(H,20,22,23,24)
• InChI Key： QPFQCFMVQQTWIA-UHFFFAOYSA-N
• SMILES： C1(C2=NC=CC=C2F)=NC=C(C(C)C)C(NC2C=CN=CC=2F)=N1

Experimental Properties

• Color/Form: NA
• Density: 1.3±0.1 g/cm3
• Boiling Point: 366.6±42.0 °C at 760 mmHg
• Flash Point: 249.5±26.8 °C

2-(3-Fluoro-2-pyridinyl)-N-(3-fluoro-4-pyridinyl)-5-isopropyl-4-pyrimidinamine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Additional information on 2-(3-Fluoro-2-pyridinyl)-N-(3-fluoro-4-pyridinyl)-5-isopropyl-4-pyrimidinamine

Recent Advances in the Study of 2-(3-Fluoro-2-pyridinyl)-N-(3-fluoro-4-pyridinyl)-5-isopropyl-4-pyrimidinamine (CAS: 1312141-64-2)

The compound 2-(3-Fluoro-2-pyridinyl)-N-(3-fluoro-4-pyridinyl)-5-isopropyl-4-pyrimidinamine (CAS: 1312141-64-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique pyrimidinamine core and fluorinated pyridinyl substituents, has shown promising potential as a kinase inhibitor, particularly in the context of cancer therapy. Recent studies have focused on elucidating its mechanism of action, optimizing its pharmacokinetic properties, and evaluating its efficacy in preclinical models.

One of the key findings from recent research is the compound's selective inhibition of specific tyrosine kinases, which play critical roles in cell proliferation and survival pathways. Structural analyses have revealed that the fluorinated pyridinyl groups enhance binding affinity to the kinase active site, while the isopropyl moiety contributes to improved metabolic stability. These insights have been instrumental in guiding the design of next-generation derivatives with enhanced potency and reduced off-target effects.

In vitro and in vivo studies have demonstrated the compound's ability to suppress tumor growth in models of non-small cell lung cancer (NSCLC) and colorectal cancer. Notably, the molecule exhibits favorable oral bioavailability and a manageable toxicity profile, making it a viable candidate for further clinical development. Researchers have also explored its potential in combination therapies, where synergistic effects with existing chemotherapeutic agents have been observed.

Beyond its oncological applications, recent investigations have explored the compound's utility in inflammatory and autoimmune diseases. Preliminary data suggest that it may modulate immune cell signaling pathways, offering a novel approach to treating conditions such as rheumatoid arthritis and inflammatory bowel disease. However, further validation in relevant animal models is required to confirm these findings.

The synthesis and scale-up of 2-(3-Fluoro-2-pyridinyl)-N-(3-fluoro-4-pyridinyl)-5-isopropyl-4-pyrimidinamine have also been a focus of recent efforts. Advances in synthetic methodologies have enabled more efficient production routes, addressing previous challenges related to yield and purity. These improvements are critical for ensuring a reliable supply of the compound for both research and potential clinical use.

In conclusion, the growing body of research on 2-(3-Fluoro-2-pyridinyl)-N-(3-fluoro-4-pyridinyl)-5-isopropyl-4-pyrimidinamine underscores its potential as a versatile therapeutic agent. While significant progress has been made, ongoing studies are needed to fully characterize its safety, efficacy, and broader applicability across different disease contexts. The compound's unique structural features and promising biological activities position it as a valuable asset in the continued pursuit of innovative treatments in chemical biology and medicine.